Cas no 503603-70-1 (3,9-dimethylpentacene-5,7(12H,14H)-dione)
503603-70-1 structure
Product Name:3,9-dimethylpentacene-5,7(12H,14H)-dione
CAS No:503603-70-1
MF:C24H18O2
MW:338.398526668549
CID:2829319
PubChem ID:22269473
Update Time:2025-04-21
3,9-dimethylpentacene-5,7(12H,14H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 503603-70-1
- 3,9-dimethylpentacene-5,7(12H,14H)-dione
- IRJWSOBFZXRYTR-UHFFFAOYSA-N
- 3,9-dimethylpentacene-5,7(12H, 14H)-dione
- DTXSID20624101
- SCHEMBL6056983
-
- Inchi: 1S/C24H18O2/c1-13-3-5-15-9-17-11-18-10-16-6-4-14(2)8-20(16)24(26)22(18)12-21(17)23(25)19(15)7-13/h3-8,11-12H,9-10H2,1-2H3
- InChI Key: IRJWSOBFZXRYTR-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=CC=2CC2C=C3CC4C=CC(C)=CC=4C(C3=CC=21)=O
Computed Properties
- Exact Mass: 338.130679813Da
- Monoisotopic Mass: 338.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 34.1Ų
3,9-dimethylpentacene-5,7(12H,14H)-dione Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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